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Welcome to the technical support center for WAM2layers. This guide provides troubleshooting

advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug

development professionals in optimizing WAM2layers for high-resolution climate data

experiments.

Frequently Asked Questions (FAQs)
Q1: What is WAM2layers?

A1: WAM2layers (Water Accounting Model - 2 layers) is an atmospheric moisture tracking

model written in Python. It is used to determine the origin of precipitation (backtracking) or the

destination of evaporated moisture (forward tracking). The model is particularly useful for

understanding atmospheric dynamics and studying rainfall patterns in the context of climate

change.[1][2][3] Version 3 of the model has been significantly rewritten to include performance

optimizations for handling high-resolution input data, such as ERA5 reanalysis datasets.[3][4]

Q2: What are the main processing steps in a WAM2layers experiment?

A2: A WAM2layers experiment consists of two main stages: the preprocessing step and the

tracking step.[5]

Preprocessing: In this stage, the input data (e.g., from ERA5) is collapsed onto a two-layer

vertical grid, and the necessary atmospheric variables are reconstructed for the model.[5]
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Tracking: This is the core of the model where the movement of "tagged" moisture is

calculated. This can be done in two directions:

Forward tracking: Tracks where evaporated moisture will precipitate.

Backward tracking: Determines where precipitation originally evaporated.[6]

Q3: What are the primary input data requirements for WAM2layers with ERA5 data?

A3: To run WAM2layers with ERA5 data, you will need horizontal wind components (u and v),

specific humidity (q), precipitation (P), evaporation (E), and surface pressure (ps). For

pressure-level data, you will also need 10m wind components (u10 and v10) and 2m dew point

temperature.

Experimental Protocols
Standard Methodology for a Backward Tracking
Experiment
This protocol outlines the standard procedure for setting up and running a backward tracking

experiment with WAM2layers using high-resolution ERA5 data.

Installation: Install WAM2layers and its dependencies, preferably in a dedicated conda

environment. You can install the package with visualization tools using pip:

Data Acquisition: Download the required ERA5 data for your region and time period of

interest. WAM2layers includes a utility to download example datasets to get started quickly.

Configuration: Create a config.yaml file to define the parameters of your experiment. This file

controls everything from file paths to the tracking period and region.

Preprocessing: Run the preprocessing step to prepare your input data. This is a data-

intensive and time-consuming part of the process.

Tracking: Execute the backward tracking run. The model will read the preprocessed data and

calculate the origins of the precipitation in your defined region.

Visualization: Once the tracking is complete, you can visualize the results.
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Below is a workflow diagram illustrating this experimental protocol.

Setup

Execution

Analysis

1. Install WAM2layers

2. Download ERA5 Data

3. Create config.yaml

4. Preprocess Data

5. Run Tracking

6. Visualize Results

Click to download full resolution via product page

Caption: Standard experimental workflow for WAM2layers.

Troubleshooting Guides
Issue: MemoryError during Preprocessing or Tracking
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High-resolution climate data can be very memory intensive. A MemoryError indicates that your

system is running out of RAM.

Logical Flow for Troubleshooting Memory Errors:

MemoryError Encountered

Is the preprocess_path or output_path on a disk with sufficient space?

Reduce the spatial domain in config.yaml

Yes

Check available disk space

No

Reduce the time period of the analysis

Use memory profilers (e.g., memory_profiler) to identify memory-hungry functions

Run on a machine with more RAM

Click to download full resolution via product page

Caption: Decision tree for troubleshooting memory errors.

Solutions:

Reduce the Domain: The most straightforward solution is to reduce the size of your tracking

domain or the time period of your analysis in the config.yaml file. This will decrease the
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amount of data that needs to be loaded into memory at once.

Check System Resources: Ensure that your machine has sufficient RAM for the resolution of

the data you are processing. High-resolution datasets like ERA5 require significantly more

memory than older datasets like ERA-Interim.

Memory Profiling: For more advanced users, you can use Python's memory profiling tools to

get a line-by-line analysis of memory consumption.[6][7][8][9][10] This can help identify if a

specific function in your workflow is causing a memory leak. You can use the

memory_profiler package by decorating the function you want to analyze with @profile.

Issue: Model Instability or Inaccurate Results with High-
Resolution Data
When working with high-resolution data, you may encounter issues with the stability of the

numerical solver, leading to unrealistic or inaccurate results.

Key Parameter to Check:

Courant Number: For the numerical solver to be stable, the Courant number should not

exceed one.[1] This means that moisture should not travel more than one grid cell per time

step. With higher spatial resolution, the grid cells are smaller, and thus a smaller time step is

often required to maintain stability.[1]

Optimization Parameters in config.yaml:

The following table summarizes key parameters in your config.yaml that you should consider

adjusting when working with high-resolution data.
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Parameter
Recommended Setting for
High-Resolution Data

Rationale

target_frequency
A smaller value (e.g., '10min'

for ERA5)

Higher spatial resolution

requires a smaller time step to

keep the Courant number

below 1 and ensure model

stability.[1]

preprocess_path
Path to a fast storage device

(e.g., SSD)

The preprocessing step is I/O

intensive. Using a fast disk can

significantly reduce processing

time.

region
As small as necessary for the

research question

Reducing the geographical

bounding box directly reduces

the amount of data processed,

leading to lower memory

usage and faster run times.

start_date / end_date
Shorter time periods for initial

tests

Before running a multi-year

analysis, test your

configuration on a shorter

period to identify potential

issues without waiting for a

long processing time.

Note: It is highly recommended to perform a sensitivity analysis on the temporal and spatial

resolutions to find the optimal settings for your specific research question and computational

resources.[11]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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